6-Fluoro-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid

• Molecular Formula: C13H8FN3O2
• Molecular Weight: 257.22 g/mol
• IUPAC Name: 6-fluoro-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid
• InChI: InChI=1S/C13H8FN3O2/c14-10-7-17-11(6-9(10)13(18)19)15-12(16-17)8-4-2-1-3-5-8/h1-7H,(H,18,19)
• InChI Key: LWAVYWCTXJKCHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C=C(C(=CC3=N2)C(=O)O)F

Description

6-Fluoro-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid is a useful research compound. Its molecular formula is C13H8FN3O2 and its molecular weight is 257.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 6-fluoro-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate (600 mg, 2.21 mmol) and lithium hydroxide monohydrate (186 mg, 4.42 mmol) in tetrahydrofurane (10 ml) and water (2.0 ml) is stirred for 3 hours at 25° C. The solvent is evaporated, the residue diluted with water (ca 10 ml) and acidified with 2N aqueous hydrochloric acid (2.2 ml), the precipitated red solid is collected by filtration, washed with water and dried affording 6-fluoro-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid (497 mg. 87.4%) as a pink solid. Mp.: >250° C. MS: m/z=329.2 (M−H+).